molecular formula C7H7ClO4S2 B1302019 4-(Methylsulfonyl)benzenesulfonyl chloride CAS No. 82964-91-8

4-(Methylsulfonyl)benzenesulfonyl chloride

Cat. No. B1302019
CAS RN: 82964-91-8
M. Wt: 254.7 g/mol
InChI Key: TYJOQICPGZGYDT-UHFFFAOYSA-N
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Description

The compound 4-(Methylsulfonyl)benzenesulfonyl chloride is a derivative of benzenesulfonyl chloride with a methylsulfonyl group at the 4-position. It is a key intermediate in the synthesis of various sulfonamide compounds and has been utilized in the development of new chemical entities with potential applications in pharmaceuticals and agrochemicals .

Synthesis Analysis

The synthesis of this compound and its analogues has been explored in several studies. A notable method involves the use of 4-methylbenzenesulfonyl chloride as a starting material, which undergoes reduction, methylation, and oxidation to yield the desired product with high purity and yield, suitable for large-scale production . Another approach includes the use of a high-load, recyclable magnetic Co/C hybrid ROMP-derived benzenesulfonyl chloride reagent, which can be efficiently retrieved using a neodymium magnet . Additionally, a radical relay strategy has been developed to generate methylsulfonyl-containing compounds, which could potentially be adapted for the synthesis of this compound .

Molecular Structure Analysis

The molecular structure of compounds related to this compound has been extensively studied using various spectroscopic and crystallographic techniques. For instance, the structure of 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, a related sulfonamide, was determined using single crystal X-ray diffraction and characterized by FTIR, NMR, and thermal analysis . Density Functional Theory (DFT) calculations have been employed to predict and compare molecular geometries and vibrational frequencies, providing insights into the stability and electronic properties of these molecules .

Chemical Reactions Analysis

The reactivity of this compound has been explored in the context of forming sulfonamide derivatives. For example, the interaction with amino acid methyl esters or hydrochlorides in the presence of triethylamine leads to the formation of amino acid sulfonamide derivatives . Additionally, the compound has been used to investigate the reaction products with substituted 3-pyridinesulfonamides, yielding various products depending on the reaction conditions .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives have been characterized through experimental and theoretical methods. Theoretical investigations, including NBO, NLO, and NPA analysis, have provided detailed information on the charge distribution, molecular electrostatic potential, and frontier molecular orbitals, which are crucial for understanding the reactivity and interactions of these compounds . Experimental techniques such as FT-IR, NMR, and X-ray diffraction have been used to confirm the molecular structures and to study the kinetic behavior of these compounds in various reactions .

Scientific Research Applications

Synthesis and Chemical Properties

  • 4-(Methylsulfonyl)benzenesulfonyl chloride is used in the synthesis of various chemical compounds. For instance, it is employed in the convenient preparation of 4-(methylsulfonyl)benzoic acid, which is achieved through reduction, methylation, oxidation, and purification processes, yielding a product purity of over 98% and a total yield of 51.8% (H. Yin, 2002).
  • Another application includes the development of large-scale preparation processes for related compounds, such as 2-(methanesulfonyl)benzenesulfonyl chloride, a key building block in the synthesis of several drug candidates, prepared through an efficient four-step sequence (H. Meckler & R. J. Herr, 2012).

Structural and Molecular Studies

  • The compound has been involved in the synthesis and structural characterization of isomeric forms like dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride. These compounds have been structurally characterized by X-ray single crystal diffraction, and their molecular-electronic structure and kinetics have been investigated (L. Rublova et al., 2017).

Catalytic and Synthetic Applications

  • It is used in the Friedel-Crafts sulfonylation reaction in 1-butyl-3-methylimidazolium chloroaluminate ionic liquids. This process shows enhanced reactivity, yielding almost quantitative yields of diaryl sulfones under ambient conditions (S. Nara et al., 2001).
  • Additionally, high-load, recyclable magnetic Co/C hybrid ROMP-derived benzenesulfonyl chloride reagents have been developed for the methylation/alkylation of various carboxylic acids. These reagents demonstrate efficiency and recyclability in chemical processes (S. Faisal et al., 2017).

Mechanism of Action

4-(Methylsulfonyl)benzenesulfonyl chloride is a colourless viscous oil that dissolves in organic solvents, but reacts with compounds containing reactive N-H and O-H bonds. It is mainly used to prepare sulfonamides and sulfonate esters by reactions with amines and alcohols, respectively .

Safety and Hazards

4-(Methylsulfonyl)benzenesulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation . Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .

Future Directions

4-(Methylsulfonyl)benzenesulfonyl chloride may be used in the preparation of 5′-deoxy-5′-[4-(methylsulfonyl)benzenesulfonamido]thymidine . This suggests potential applications in the field of biochemistry or pharmaceuticals.

properties

IUPAC Name

4-methylsulfonylbenzenesulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7ClO4S2/c1-13(9,10)6-2-4-7(5-3-6)14(8,11)12/h2-5H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TYJOQICPGZGYDT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=CC=C(C=C1)S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7ClO4S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80370617
Record name 4-(Methanesulfonyl)benzene-1-sulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80370617
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

254.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

82964-91-8
Record name 4-(Methanesulfonyl)benzene-1-sulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80370617
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-methanesulfonylbenzene-1-sulfonyl chloride
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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